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Compound of Interest

Compound Name: JANEX-1

Cat. No.: B1683305

Essential guidelines for the safe and compliant disposal of JANEX-1, a JAK3 inhibitor intended
for research use only.

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This document provides a detailed, step-by-step guide for
the proper disposal of JANEX-1, grounded in its classification as a non-hazardous substance.

Key Chemical and Safety Data for JANEX-1

A thorough understanding of a substance's properties is the first step toward its safe handling
and disposal. The following table summarizes essential data for JANEX-1.
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Property Data Reference

4-[(6,7-dimethoxy-4-

quinazolinyl)amino]-phenol

Chemical Name

Synonyms WHI-P131

Molecular Formula C16H15N303

Molecular Weight 297.31 g/mol

Hazard Classification Not a hazardous substance or o

mixture.

DMSO: = 100 mg/mL Water:
No data available In vivo
N Solvents: Soluble in
Solubility combinations of DMSO,
PEG300, Tween-80, and

saline.

- Stable under recommended
Stability N [1]
storage conditions.

] ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

JANEX-1 Disposal Decision Pathway

The following diagram outlines the decision-making process for the proper disposal of JANEX-
1 waste. This workflow is designed to ensure that all disposal actions are compliant with safety
protocols and regulatory requirements.
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Disposal Procedures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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